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Compound of Interest

Compound Name: Chloroethane-d5
CAS No.: 19199-91-8
Cat. No.: B579816
Get Quote
. J

This guide provides comprehensive technical support for researchers, scientists, and drug
development professionals on the safe handling, storage, and use of Chloroethane-d5 gas
cylinders. Adherence to these protocols is critical for ensuring personnel safety, experimental
integrity, and regulatory compliance.

I. Understanding the Compound: Chloroethane-d5

Chloroethane-d5 (C2D5CI) is a deuterated analog of Chloroethane, where hydrogen atoms
have been replaced with deuterium.[1][2] This isotopic labeling is a powerful tool in metabolic
and pharmacokinetic studies due to the kinetic isotope effect.[1] While its chemical properties
are similar to its non-deuterated counterpart, it is crucial to handle it with the appropriate
precautions due to its physical and chemical hazards.

Key Properties of Chloroethane-d5:
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Property Value

Chemical Formula C2D5CI[2]
Molecular Weight 69.54 g/mol [3][4]
Physical State Gas|2]

Appearance Colorless gas[2]
Odor Ethereal[2]

Boiling Point 12.3°C (54.1 °F)[?]
Flash Point -50 °C (-58 °F)[2][5]
Lower Explosion Limit 3.16 Vol%[2]

Upper Explosion Limit 15 Vol%[2]

Primary Hazards:

o Flammability: Chloroethane-d5 is an extremely flammable gas.[3][4] It can form explosive
mixtures with air, and its vapor is heavier than air, which may cause it to accumulate in low-
lying areas.[2]

» Health Hazards: It is suspected of causing cancer.[3][4] Inhalation may be harmful and cause
respiratory tract irritation.[2] It may also cause eye and skin irritation.[2]

» Pressurized Gas: Cylinders contain gas under pressure and may explode if heated.[3][4]

Il. Troubleshooting Guide

This section addresses common issues encountered during the handling and use of
Chloroethane-d5 gas cylinders in a question-and-answer format.
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Question/Issue

Probable Cause(s)

Solution(s)

Frost is forming on the cylinder

or regulator.

Rapid withdrawal of gas is
causing adiabatic cooling (the

Joule-Thomson effect).

Reduce the gas withdrawal
rate. Allow the cylinder and
regulator to warm up to
ambient temperature naturally.

Do not apply direct heat.

The cylinder pressure is lower

than expected.

The cylinder may be nearly
empty. The ambient
temperature is low, causing a
decrease in pressure. There

might be a slow leak.

Check the cylinder's weight to
confirm the amount of
remaining gas. Move the
cylinder to a warmer (but not
hot) location, not exceeding
50°C (122°F).[6] Perform a
leak test using a soapy water

solution on all connections.[7]

| can't get a stable flow rate.

The regulator may be
malfunctioning. The cylinder
valve may not be fully open.
There could be a blockage in

the gas line.

Ensure the cylinder valve is
fully open. Check the regulator
for any visible signs of damage
or contamination. If a
malfunction is suspected,
replace the regulator.[8]
Inspect the gas lines for any

kinks or obstructions.

| smell an ethereal odor in the
lab.

There is a potential gas leak.

IMMEDIATELY EVACUATE
THE AREA.[9][10] If it is safe
to do so without risking
exposure, close the main
cylinder valve.[11] From a safe
location, notify your institution's
Environmental Health and
Safety (EHS) department or
emergency services.[12] Do
not re-enter the area until it
has been declared safe by

qualified personnel.
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lll. Frequently Asked Questions (FAQS)

Storage & Handling
e Q: How should I store my Chloroethane-d5 gas cylinders?

o A: Store cylinders in a cool, dry, and well-ventilated area, away from sources of heat and
ignition.[1][2] The storage area should be separate from flammable liquids and
combustible materials.[13] Cylinders must be stored in an upright position and securely
fastened to a wall or a sturdy support to prevent them from falling.[13][14]

¢ Q: What are the temperature restrictions for storing Chloroethane-d5 cylinders?

o A: Do not allow the storage temperature to exceed 50°C (122°F).[6] Protect cylinders from
direct sunlight.[7]

e Q: Can | store Chloroethane-d5 cylinders with other gas cylinders?

o A: Store flammable gases separately from non-flammable and oxidizing gases.[13] A
minimum distance of 20 feet should be maintained between flammable gas cylinders and
oxygen cylinders, or they should be separated by a firewall.[7]

Personal Protective Equipment (PPE)
e Q: What PPE is required when handling Chloroethane-d5?
o A:Always wear appropriate personal protective equipment. This includes:

= Eye Protection: Chemical safety goggles are mandatory. A face shield may also be
necessary for tasks with a higher risk of splashes.[15][16][17]

= Skin Protection: Wear chemical-resistant gloves (e.g., neoprene or butyl rubber), a lab
coat, and closed-toe shoes.[16][18] For extensive handling, chemical-resistant clothing
may be required.[17]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood.[1]
If there is a potential for exposure above the permissible limit, a NIOSH-approved
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respirator with the appropriate cartridge for chlorine-containing compounds should be
used.[15]

Experimental Use
e Q: How do I properly connect a regulator to the cylinder?

o A: Before connecting, ensure the cylinder valve and regulator connections are clean and
free of dirt, oil, and grease.[7] Use only a regulator approved for use with Chloroethane.[8]
Never use adapters to connect a regulator to a cylinder.

e Q: How do I check for leaks after connecting the cylinder?

o A: After connecting the regulator and before opening the main valve, ensure all
connections are tight. Once the main valve is opened, use a soapy water solution to check
for leaks at all connection points. The formation of bubbles indicates a leak.[7] Never use a
flame to test for leaks.[7]

Disposal
e Q: How do | dispose of an empty or partially used Chloroethane-d5 cylinder?

o A: Do not attempt to dispose of the cylinder yourself. Contact your institution's
Environmental Health and Safety (EHS) department or a licensed professional waste
disposal service.[2] Empty cylinders should be clearly marked as "EMPTY" and returned to
the gas supplier.[19] Never vent the remaining gas to the atmosphere.[20]

IV. Standard Operating Procedure: Setting Up an
Experiment with Chloroethane-d5

o Preparation and Safety Check:
o Ensure the work area is clean and free of clutter.
o Verify that the chemical fume hood is operational and has adequate airflow.

o Don the required PPE: safety goggles, lab coat, and chemical-resistant gloves.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/chlorine.html
https://researchsafety.gwu.edu/general-precautions-handling-compressed-gases
https://engineering.usask.ca/documents/facilities/compressed-gas-cylinder-safe-handling-use-and-storage.pdf
https://researchsafety.gwu.edu/general-precautions-handling-compressed-gases
https://researchsafety.gwu.edu/general-precautions-handling-compressed-gases
https://www.benchchem.com/product/b579816/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-chloroethane-d5-gas-cylinders
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0334_2.pdf
https://bcga.co.uk/topics/cylinder-recovery-and-disposal/
https://asiaiga.org/uploaded_docs/AIGA%20083_13%20Disposal%20of%20Gases.pdf
https://www.benchchem.com/product/b579816/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-chloroethane-d5-gas-cylinders
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Locate the nearest emergency eyewash station and safety shower.

e Cylinder Inspection and Transport:

o Inspect the Chloroethane-d5 cylinder for any signs of damage, such as dents or

corrosion.

o Ensure the cylinder is properly labeled with its contents and associated hazards.[7]

o Transport the cylinder using a suitable hand truck or cart, with the cylinder securely
fastened.[15]

¢ Regulator and System Connection:

[¢]

Secure the cylinder in an upright position in the designated area within the fume hood.

[e]

Select the correct regulator for Chloroethane-d5. Inspect the regulator for any damage or
contamination.

[¢]

With the cylinder valve closed, attach the regulator to the cylinder outlet. Tighten the
connection using the appropriate wrench. Do not overtighten.

[¢]

Connect the outlet of the regulator to your experimental apparatus using appropriate
tubing and fittings rated for the pressure and chemical compatibility.

o Leak Testing:

[e]

Close the outlet valve on the regulator.

o

Slowly open the main cylinder valve.

[¢]

Apply a leak detection solution (e.g., soapy water) to all connections.

o

If bubbles form, close the main cylinder valve and retighten the leaking connection.
Repeat the leak test. If the leak persists, do not use the cylinder and contact your gas
supplier.

e Initiating Gas Flow:
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o Once the system is confirmed to be leak-free, adjust the regulator to the desired delivery
pressure.

o Slowly open the outlet valve to introduce the Chloroethane-d5 gas into your experiment.

e Shutdown Procedure:
o When the experiment is complete, close the main cylinder valve.

o Vent the gas remaining in the regulator and the line into a proper scrubbing or trapping
system.

o Once the pressure on both gauges of the regulator reads zero, close the regulator outlet
valve.

o If the cylinder will not be used again soon, disconnect the regulator and replace the valve
protection cap.

V. Visual Workflow: Emergency Response for a
Chloroethane-d5 Leak
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Caption: Emergency response workflow for a Chloroethane-d5 gas leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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